Cas no 2309466-67-7 (Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate
• CAS No: 2309466-67-7
• MF: C₁₆H₂₃BrN₂O₄
• MW: 387.268823862076
• CID: 5947393
• PubChem ID: 165980202
• Update Time: 2025-06-08

Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate
• EN300-7428592
• 2309466-67-7
• Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate

• Inchi： 1S/C16H23BrN2O4/c1-15(2,3)23-14(20)9-22-16(10-19-6-7-21-11-16)12-4-5-18-8-13(12)17/h4-5,8,19H,6-7,9-11H2,1-3H3
• InChI Key： XDEKVLNERQQTAP-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(COCCNC1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 386.08412g/mol
• Monoisotopic Mass: 386.08412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7Ų

Additional information on Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate

Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate (CAS No. 2309466-67-7)

Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate (CAS No. 2309466-67-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a tert-butyl ester group, an oxazepane ring, and a bromopyridine moiety. These structural elements contribute to its chemical stability and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals.

The tert-butyl ester group in the compound plays a crucial role in enhancing its solubility and stability, which are essential properties for pharmaceutical intermediates. The tert-butyl group is known for its ability to protect carboxylic acid functionalities during synthetic transformations, allowing for the selective modification of other functional groups in the molecule. This feature is particularly useful in multi-step syntheses where the protection and deprotection of functional groups are critical steps.

The oxazepane ring is another key structural element of this compound. Oxazepanes are seven-membered heterocyclic compounds that contain an oxygen atom and a nitrogen atom in their ring structure. These rings are known for their ability to form stable complexes with metal ions, which can be exploited in the design of metalloprotein inhibitors and other biologically active molecules. The presence of the oxazepane ring in Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate suggests that it may have potential applications in the development of drugs targeting metalloproteins or other metal-dependent biological processes.

The bromopyridine moiety is another important feature of this compound. Pyridine derivatives are widely used in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The bromine substituent on the pyridine ring can serve as a versatile handle for further functionalization, allowing for the introduction of additional pharmacophores or bioactive groups. This flexibility makes Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate an attractive starting material for the synthesis of a wide range of bioactive compounds.

Recent research has highlighted the potential of this compound as an intermediate in the synthesis of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry reported the use of Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate as a key intermediate in the development of potent inhibitors of protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets for various diseases, including cancer and neurodegenerative disorders. The ability to selectively modulate PPIs with small molecules has opened up new avenues for drug discovery and development.

In another study published in Organic Letters, researchers demonstrated the utility of this compound in the synthesis of novel antiviral agents. The tert-butyl ester group was selectively cleaved under mild conditions to generate a carboxylic acid derivative, which was then coupled with various amino acids to produce a series of peptidomimetics with potent antiviral activity against several RNA viruses. This work highlights the versatility of Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate as a building block for the synthesis of complex bioactive molecules.

The chemical stability and synthetic accessibility of Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate make it an attractive candidate for large-scale production and commercialization. Its use as an intermediate in pharmaceutical synthesis can help streamline drug development processes and reduce costs associated with multi-step syntheses. Additionally, its unique structural features provide opportunities for further optimization and modification to enhance its biological activity and pharmacological properties.

In conclusion, Tert-butyl 2-{[6-(3-bromopyridin-4-yl)-1,4-oxazepan-6-yl]oxy}acetate (CAS No. 2309466-67-7) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its structural complexity and functional versatility make it an ideal starting material for the synthesis of a wide range of bioactive compounds with diverse therapeutic applications. Ongoing research continues to explore new ways to leverage this compound's unique properties to advance our understanding of biological processes and develop innovative therapeutic agents.